Cas no 115023-79-5 (Phenol,2-amino-6-methyl-3-(1-methylethyl)-)

Phenol,2-amino-6-methyl-3-(1-methylethyl)- structure
115023-79-5 structure
Product Name:Phenol,2-amino-6-methyl-3-(1-methylethyl)-
CAS No:115023-79-5
MF:C10H15NO
MW:165.232202768326
CID:130595
PubChem ID:15036322
Update Time:2025-04-19

Phenol,2-amino-6-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-amino-6-methyl-3-(1-methylethyl)-
    • Phenol, 2-amino-6-methyl-3-(1-methylethyl)- (9CI)
    • Phenol,2-amino-6-methyl-3-(1-methylethyl)-(9ci)
    • 2-amino-6-methyl-3-propan-2-ylphenol
    • 115023-79-5
    • Inchi: 1S/C10H15NO/c1-6(2)8-5-4-7(3)10(12)9(8)11/h4-6,12H,11H2,1-3H3
    • InChI Key: NEXDDWBUZBVPQU-UHFFFAOYSA-N
    • SMILES: OC1=C(C)C=CC(=C1N)C(C)C

Computed Properties

  • Exact Mass: 165.11545
  • Monoisotopic Mass: 165.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.25
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